N-(4-acetyl-5-methyl-5-propyl-4,5-dihydro-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: N-(4-acetyl-5-methyl-5-propyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C10H17N3O2S/c1-5-6-10(4)13(8(3)15)12-9(16-10)11-7(2)14/h5-6H2,1-4H3,(H,11,12,14)
• InChI Key: YIRZCHNIQXDHND-UHFFFAOYSA-N
• Canonical SMILES: CCCC1(N(N=C(S1)NC(=O)C)C(=O)C)C
• Molecular Formula: C10H17N3O2S
• Molecular Weight: 243.33 g/mol

Description

“N-(4-acetyl-5-methyl-5-propyl-4,5-dihydro-1,3,4-thiadiazol-2-yl)acetamide” is a chemical compound that belongs to the class of 1,3,4-thiadiazole derivatives. These derivatives are known for their diverse biological activities.

Scientific Research Applications

Synthesis and Derivative Formation

N-(4-acetyl-5-methyl-5-propyl-4,5-dihydro-1,3,4-thiadiazol-2-yl)acetamide and its derivatives have been synthesized for various scientific purposes. For example, Wang et al. (2010) synthesized several new derivatives of this compound, focusing on the diversity of structures for potential applications in various fields of chemistry and pharmacology (Wang et al., 2010).

Anticancer Potential

A notable area of application for these compounds is in anticancer research. Ekrek et al. (2022) synthesized derivatives of N-(4-acetyl-5-methyl-5-propyl-4,5-dihydro-1,3,4-thiadiazol-2-yl)acetamide and evaluated their cytotoxic activities against various cancer cell lines. Their findings indicate significant anticancer activity, suggesting potential therapeutic applications (Ekrek et al., 2022).

Structural and DFT Studies

The compound's structure and properties have also been studied extensively. Gautam et al. (2013) focused on the crystal structure and Density Functional Theory (DFT) studies of this compound, providing valuable insights into its chemical behavior and potential applications in materials science or drug design (Gautam et al., 2013).

Antimicrobial Activity

Research has also explored the antimicrobial properties of derivatives of this compound. Moustafa et al. (2020) reported the synthesis of derivatives with potent antimicrobial effects against various bacterial strains, highlighting its potential in developing new antimicrobial agents (Moustafa et al., 2020).

Modification with Fluorine-Containing Heterocycles

Sokolov and Aksinenko (2012) investigated the modification of biologically active amides and amines with fluorine-containing heterocycles, including derivatives of N-(4-acetyl-5-methyl-5-propyl-4,5-dihydro-1,3,4-thiadiazol-2-yl)acetamide. This research is significant for pharmaceutical chemistry, particularly in drug design and modification (Sokolov & Aksinenko, 2012).